Cas no 1129540-95-9 (4-(5-Bromo-2,3-difluorophenyl)morpholine)

• Product Name: 4-(5-Bromo-2,3-difluorophenyl)morpholine
• CAS No: 1129540-95-9
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 4680610
• Update Time: 2025-05-22

4-(5-Bromo-2,3-difluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2,3-difluorophenyl)morpholine
• TUYFFDACBXICHR-UHFFFAOYSA-N
• AM86315
• 4-(5-Bromo-2,3-difluorophenyl)morpholine

• Inchi： 1S/C10H10BrF2NO/c11-7-5-8(12)10(13)9(6-7)14-1-3-15-4-2-14/h5-6H,1-4H2
• InChI Key： TUYFFDACBXICHR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N1CCOCC1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 12.5

Additional information on 4-(5-Bromo-2,3-difluorophenyl)morpholine

4-(5-Bromo-2,3-difluorophenyl)morpholine (CAS No. 1129540-95-9): A Comprehensive Overview

4-(5-Bromo-2,3-difluorophenyl)morpholine (CAS No. 1129540-95-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted phenyl group containing bromine and fluorine atoms. The presence of these halogen atoms imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The morpholine ring in this compound serves as a versatile platform for further functionalization. Morpholine itself is a six-membered heterocyclic amine with two oxygen atoms, providing excellent nucleophilic and basic properties. When combined with the 5-bromo-2,3-difluorophenyl group, the resulting compound exhibits enhanced stability and reactivity, which are critical for its use in drug discovery and material synthesis.

Recent studies have highlighted the potential of 4-(5-bromo-2,3-difluorophenyl)morpholine in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 4-(5-bromo-2,3-difluorophenyl)morpholine has been utilized in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalytic processes. A notable example is its use in asymmetric catalysis for the production of chiral pharmaceutical intermediates.

The synthesis of 4-(5-bromo-2,3-difluorophenyl)morpholine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution reactions to introduce the morpholine ring. The reaction conditions are carefully optimized to ensure high yields and selectivity, as reported in a recent paper in *Organic Process Research & Development*.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure and purity, which are essential for quality control in both research and industrial settings.

In terms of safety considerations, while 4-(5-bromo-2,3-difluorophenyl)morpholine is not classified as a hazardous substance under normal handling conditions, appropriate precautions should be taken during synthesis and storage to minimize exposure risks. Proper ventilation and personal protective equipment are recommended when working with this compound.

Overall, 4-(5-bromo-2,3-difluorophenyl)morpholine represents a promising building block for advancing chemical research across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key player in the development of innovative solutions in medicine and materials science.